2-Fluoro-4-(naphthalen-2-yl)benzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Fluoro-4-(naphthalen-2-yl)benzoic acid, 95% (2F4N2B95) is an organic compound with a wide range of applications in scientific research. It is a synthetic derivative of the naturally occurring naphthoic acid and is used in a variety of research areas including drug design, chemical synthesis, and medicinal chemistry.
Scientific Research Applications
2-Fluoro-4-(naphthalen-2-yl)benzoic acid, 95% is used in a variety of scientific research areas. It has been used as a starting material for the synthesis of small molecules, peptides, and other organic compounds. It has also been used in drug design studies, as it is a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. In addition, 2-Fluoro-4-(naphthalen-2-yl)benzoic acid, 95% has been used in medicinal chemistry studies as a model for designing new drugs.
Mechanism of Action
2-Fluoro-4-(naphthalen-2-yl)benzoic acid, 95% is a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. 2-Fluoro-4-(naphthalen-2-yl)benzoic acid, 95% binds to the active site of COX-2, preventing the enzyme from catalyzing the formation of prostaglandins, which are involved in inflammatory and pain responses. This inhibition of COX-2 reduces inflammation and pain.
Biochemical and Physiological Effects
2-Fluoro-4-(naphthalen-2-yl)benzoic acid, 95% has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce the expression of cell adhesion molecules, such as ICAM-1 and VCAM-1. In addition, 2-Fluoro-4-(naphthalen-2-yl)benzoic acid, 95% has been shown to reduce the production of nitric oxide, a molecule involved in the regulation of blood pressure.
Advantages and Limitations for Lab Experiments
The use of 2-Fluoro-4-(naphthalen-2-yl)benzoic acid, 95% in laboratory experiments has several advantages. It is a relatively inexpensive compound, and its synthesis is relatively straightforward. In addition, it is a potent inhibitor of COX-2, making it a useful tool for studying the effects of COX-2 inhibition. However, there are some limitations to its use. For example, it can be difficult to synthesize in large quantities, and its solubility in water is low.
Future Directions
There are several potential future directions of research with 2-Fluoro-4-(naphthalen-2-yl)benzoic acid, 95%. One potential direction is to explore its potential as an anti-cancer agent. Other potential directions include exploring its potential as an anti-inflammatory agent, as a tool for studying the effects of COX-2 inhibition, and as a starting material for the synthesis of other organic compounds. In addition, there is potential to explore its potential as a drug for the treatment of pain and inflammation.
Synthesis Methods
2-Fluoro-4-(naphthalen-2-yl)benzoic acid, 95% can be synthesized from naphthoic acid and 4-fluorobenzene-1-sulfonyl chloride. The reaction is carried out in a two-step process, first by reacting the naphthoic acid with the sulfonyl chloride to form the sulfonate ester, and then by reacting the sulfonate ester with 4-fluorobenzene-1-sulfonyl chloride to form 2-Fluoro-4-(naphthalen-2-yl)benzoic acid, 95%. The reaction is carried out in a solvent such as dichloromethane or acetonitrile, and can be catalyzed by a base such as pyridine or triethylamine.
properties
IUPAC Name |
2-fluoro-4-naphthalen-2-ylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11FO2/c18-16-10-14(7-8-15(16)17(19)20)13-6-5-11-3-1-2-4-12(11)9-13/h1-10H,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTLRDFRUAGAMAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)C3=CC(=C(C=C3)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11FO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10681162 |
Source
|
Record name | 2-Fluoro-4-(naphthalen-2-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10681162 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1183510-28-2 |
Source
|
Record name | 2-Fluoro-4-(naphthalen-2-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10681162 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.